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Compound of Interest

Compound Name: Forsythide dimethyl ester

Cat. No.: B13424227 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of Forsythide dimethyl ester, a
naturally occurring iridoid glycoside, for researchers, scientists, and drug development

professionals. This document details its chemical properties, including its CAS number and

molecular structure, and delves into its potential therapeutic applications, focusing on its anti-

inflammatory and anticancer activities.

Chemical and Physical Properties
Forsythide dimethyl ester is a compound with significant interest in the scientific community

due to its biological activities. A summary of its key chemical and physical data is presented

below.
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Property Value Source(s)

CAS Number 42830-22-8 [1][2]

Molecular Formula C₁₈H₂₆O₁₁ [1]

Molecular Weight 418.40 g/mol [1]

IUPAC Name

dimethyl (1S,4aS,7S,7aS)-1-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

1,4a,5,6,7,7a-

hexahydrocyclopenta[c]pyran-

4,7-dicarboxylate

[1]

SMILES

COC(=O)C1CCC2C1C(OC=C

2C(=O)OC)OC3C(C(C(C(O3)C

O)O)O)O

[1]

Appearance Powder [1]

Solubility

Soluble in Acetone,

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate

[1]

Storage Store at -20°C [1]

Molecular Structure
The two-dimensional chemical structure of Forsythide dimethyl ester is depicted below,

illustrating the arrangement of atoms and bonds within the molecule.

(Image of the 2D chemical structure of Forsythide dimethyl ester would be inserted here if

image generation were supported)

Caption: 2D Chemical Structure of Forsythide dimethyl ester.

Biological Activities and Signaling Pathways
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Forsythide dimethyl ester, naturally found in the leaves of Eriobotrya japonica, has

demonstrated potential as a therapeutic agent in the management of inflammatory conditions

and various cancers.[1][2] Its mechanisms of action are rooted in the modulation of key cellular

signaling pathways.

Anti-inflammatory Activity
Plant-derived compounds are known to exert anti-inflammatory effects by suppressing key

signaling pathways such as the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase

(MAPK) pathways.[3] These pathways are crucial in the production of pro-inflammatory

cytokines. Forsythide dimethyl ester is reported to inhibit the production of these pro-

inflammatory cytokines and reactive oxygen species (ROS), which are key mediators of

inflammation.[1][2]
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Caption: Proposed anti-inflammatory mechanism of Forsythide dimethyl ester via inhibition of

the NF-κB pathway.

Anticancer Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b13424227?utm_src=pdf-body
https://www.bocsci.com/product/forsythide-dimethyl-ester-cas-42830-22-8-352473.html
https://www.researchgate.net/publication/391086774_MTT_Assay_Protocol
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.benchchem.com/product/b13424227?utm_src=pdf-body
https://www.bocsci.com/product/forsythide-dimethyl-ester-cas-42830-22-8-352473.html
https://www.researchgate.net/publication/391086774_MTT_Assay_Protocol
https://www.benchchem.com/product/b13424227?utm_src=pdf-body-img
https://www.benchchem.com/product/b13424227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13424227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The anticancer properties of Forsythide dimethyl ester are attributed to its ability to induce

cell cycle arrest and apoptosis in cancer cells.[1][2] Many natural compounds exert their

anticancer effects by modulating proteins involved in these processes.

Apoptosis, or programmed cell death, is a critical process for removing damaged or cancerous

cells. Forsythide dimethyl ester is suggested to trigger apoptosis, a mechanism shared by

many botanical derivatives which can involve the modulation of pro-apoptotic and anti-

apoptotic proteins.[4]
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Caption: Hypothetical intrinsic apoptosis pathway induced by Forsythide dimethyl ester.

By inducing cell cycle arrest, Forsythide dimethyl ester can halt the proliferation of cancer

cells. This is a common anticancer mechanism where compounds interfere with the

progression of the cell cycle, often at the G2/M phase, preventing cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Forsythide Dimethyl Ester: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13424227#forsythide-dimethyl-ester-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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